Cas no 139548-84-8 (3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-propyl-)

• Product Name: 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-propyl-
• CAS No: 139548-84-8
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 1275163
• PubChem ID: 10419702
• Update Time: 2025-04-20

3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-propyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,2-dihydro-6-methyl-2-oxo-5-propyl-
• 6-methyl-2-oxo-5-propyl-1,2-dihydropyridine-3-carbonitrile
• 139548-84-8
• SCHEMBL9341336
• DA-10775

• Inchi： 1S/C10H12N2O/c1-3-4-8-5-9(6-11)10(13)12-7(8)2/h5H,3-4H2,1-2H3,(H,12,13)
• InChI Key： GKZKBARRJATKGH-UHFFFAOYSA-N
• SMILES： O=C1C(C#N)=CC(=C(C)N1)CCC

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 52.89